Cas no 7780-16-7 (Hexanoic acid, phenyl ester)
Hexanoic acid, phenyl ester structure
Product Name:Hexanoic acid, phenyl ester
CAS No:7780-16-7
MF:C12H16O2
MW:192.254243850708
CID:535514
PubChem ID:522678
Update Time:2025-04-19
Hexanoic acid, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, phenyl ester
- Caproic acid phenyl ester
- phenyl hexanoate
- Phenyl caproate
- DTXSID90335035
- SCHEMBL538653
- AKOS024335727
- phenylhexanoate
- 7780-16-7
-
- Inchi: 1S/C12H16O2/c1-2-3-5-10-12(13)14-11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3
- InChI Key: SOOXQKVMQBCEGW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(CCCCC)=O
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Hexanoic acid, phenyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
7780-16-7 (Hexanoic acid, phenyl ester) Related Products
- 20115-23-5(phenyl pentanoate)
- 10415-86-8(Pentanoic acid,4-methylphenyl ester)
- 10251-17-9(2-Naphthyl Caprylate)
- 4346-18-3(Phenyl butyrate)
- 15806-44-7(Octadecanoic acid,1-naphthalenyl ester)
- 10024-57-4(Dodecanoic acid,4-methylphenyl ester)
- 15806-43-6(1-Naphthalenyl Ester Hexadecanoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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